Cas no 1956426-61-1 ((E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE)

• Product Name: (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE
• CAS No: 1956426-61-1
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 4780171
• Update Time: 2025-06-12

(E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• F50205
• (E)-1-(3-Isopropyl-1-methyl-5-styryl-1H-pyrazol-4-yl)-2-methylpropan-1-one
• CID 118994677
• (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE

• Inchi： 1S/C19H24N2O/c1-13(2)18-17(19(22)14(3)4)16(21(5)20-18)12-11-15-9-7-6-8-10-15/h6-14H,1-5H3/b12-11+
• InChI Key： YDCJLXQWUGAERN-VAWYXSNFSA-N
• SMILES： O=C(C(C)C)C1=C(/C=C/C2C=CC=CC=2)N(C)N=C1C(C)C

Computed Properties

• Exact Mass: 296.188863393 g/mol
• Monoisotopic Mass: 296.188863393 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.9
• Molecular Weight: 296.4

Additional information on (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE

(E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE (CAS No. 1956426-61-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Medicinal Chemistry

(E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE, identified by its CAS number 1956426-61-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This heterocyclic compound belongs to the pyrazole class, which is well-documented for its wide-ranging pharmacological properties. The presence of multiple substituents, including 3-isopropyl, 1-methyl, and styryl groups, as well as the ketone functionality, contributes to its diverse chemical reactivity and functional potential. This article provides an in-depth exploration of the compound’s chemical properties, synthetic pathways, and its emerging role in pharmaceutical research, emphasizing recent advancements and future prospects.

The molecular structure of (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE is characterized by a pyrazole core appended with a variety of aromatic and aliphatic substituents. The 3-isopropyl group enhances the steric bulk of the molecule, potentially influencing its binding affinity to biological targets. The 1-methyl substituent at the pyrazole ring introduces additional electronic complexity, which can modulate the compound’s interactions with enzymes or receptors. The styryl moiety, consisting of a phenyl ring connected to a vinyl group, adds both hydrophobicity and aromaticity, making it a valuable feature for drug-like properties such as lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The specific arrangement of substituents in (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE may confer unique pharmacological effects that are not observed with other pyrazole analogs. Recent computational studies have suggested that this compound exhibits favorable interactions with various biological targets, including kinases and transcription factors, which are implicated in numerous diseases.

The synthesis of (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-ONE involves a multi-step process that typically begins with the preparation of the pyrazole core. This can be achieved through condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. The subsequent introduction of the 3-isopropyl and 1-methyl groups can be accomplished via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves the attachment of the styryl group, which is often achieved through palladium-catalyzed coupling reactions such as Suzuki or Heck couplings. Advanced synthetic methodologies, including flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity.

Recent research has highlighted the therapeutic potential of derivatives similar to (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-OONE in addressing unmet medical needs. For instance, studies have demonstrated that certain pyrazole-based compounds exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The structural features of this compound may allow it to bind tightly to CDK active sites, thereby inhibiting their function and potentially leading to antitumor effects. Additionally, preclinical investigations have shown promise in using such derivatives as modulators of nuclear factor kappa B (NFκB) signaling pathways, which play a central role in inflammation and immune responses.

The pharmacokinetic profile of (E)-1-(3-ISOPROPYL-1-METHYL-5-STYRYL-1H-PYRAZOL-4-YL)-2-METHYLPROPAN-1-OONE is another area of active investigation. Factors such as solubility, metabolic stability, and distribution are crucial determinants of its suitability for therapeutic applications. Computational modeling techniques have been utilized to predict these properties based on the compound’s structure. For example, molecular dynamics simulations have provided insights into how different substituents influence solubility and binding affinity. These predictions are essential for guiding further optimization efforts aimed at improving bioavailability and reducing off-target effects.

In conclusion,(E)-1-(3-ISOPROPYL- 1-METHYL- 5- STYRYL- 1H- PYRAZOL- 4- YL)- 2- METHYLPROPAN- 1- ONE (CAS No. 1956426 -61 - 71) represents a promising candidate for further development in medicinal chemistry. Its intricate structure, characterized by multiple functional groups, offers a rich foundation for designing novel therapeutic agents. Recent advancements in synthetic methodologies and computational biology have accelerated the exploration of its potential applications. As research continues, this compound is expected to contribute significantly to our understanding of disease mechanisms and provide new avenues for drug discovery.